Cas no 2228638-95-5 (1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine)

1,1-Difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical research. The presence of both difluoro and nitro substituents enhances its reactivity, making it a valuable intermediate for synthesizing biologically active compounds. The difluoromethyl group contributes to metabolic stability and lipophilicity, while the nitro group offers versatility for further functionalization. Its structural features suggest utility in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship (SAR) studies. Proper handling is required due to the nitro group's potential sensitivity.
1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine structure
2228638-95-5 structure
Product Name:1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine
CAS No:2228638-95-5
MF:C10H12F2N2O2
MW:230.211289405823
CID:5951913
PubChem ID:165851448
Update Time:2025-06-08

1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine
    • EN300-1943215
    • 2228638-95-5
    • Inchi: 1S/C10H12F2N2O2/c1-6-2-3-8(14(15)16)4-7(6)5-9(13)10(11)12/h2-4,9-10H,5,13H2,1H3
    • InChI Key: PIJWQIUAXVBJCR-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=C(C=CC=1C)[N+](=O)[O-])N)F

Computed Properties

  • Exact Mass: 230.08668395g/mol
  • Monoisotopic Mass: 230.08668395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.8Ų

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Additional information on 1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine

Comprehensive Analysis of 1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine (CAS No. 2228638-95-5): Properties, Applications, and Innovations

The compound 1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine (CAS No. 2228638-95-5) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science. This fluorinated amine derivative features a nitrophenyl group, which contributes to its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, given the growing demand for novel drug intermediates in the healthcare sector.

One of the key advantages of 1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine lies in its fluorine substitution, which enhances metabolic stability and bioavailability—a critical factor in medicinal chemistry. The presence of the 2-methyl-5-nitrophenyl moiety further expands its utility in designing targeted therapies, aligning with current trends in personalized medicine. Recent studies have explored its potential in enzyme inhibition, particularly in pathways relevant to inflammatory diseases, a hot topic in biopharmaceutical research.

From a synthetic perspective, the compound’s CAS No. 2228638-95-5 serves as a unique identifier for researchers investigating structure-activity relationships (SAR). Its difluoro group offers distinct electronic effects, making it valuable for catalysis and ligand design. Innovations in green chemistry have also highlighted its role in solvent-free reactions, addressing environmental concerns in industrial processes. This aligns with the increasing focus on sustainable synthesis methods, a frequently searched topic in academic and industrial forums.

In material science, 1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine has shown promise in the development of advanced polymers and coatings. Its nitroaromatic component contributes to UV stability, a property highly sought after in high-performance materials. Discussions on platforms like ResearchGate and PubMed often highlight its potential in nanotechnology applications, particularly in drug delivery systems, where controlled release mechanisms are paramount.

The safety profile of this compound is another area of interest. While not classified as hazardous, its handling requires adherence to standard laboratory protocols, a topic frequently queried in chemical safety databases. Analytical techniques such as HPLC and NMR are commonly employed for purity assessment, ensuring compliance with regulatory standards—a critical consideration for GMP manufacturing.

Looking ahead, the demand for 1,1-difluoro-3-(2-methyl-5-nitrophenyl)propan-2-amine is expected to rise, driven by its interdisciplinary applications. Whether in pharmaceutical R&D or material innovation, this compound exemplifies the convergence of chemistry and cutting-edge technology. For researchers seeking custom synthesis or bulk procurement, understanding its properties and market trends is essential to stay competitive in a rapidly evolving landscape.

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